Cas no 360-52-1 (1,1,3,3-tetrafluoropropan-2-one)

• Product name: 1,1,3,3-tetrafluoropropan-2-one
• CAS No: 360-52-1
• MF: C₃H₂F₄O
• MW: 130.040995121002
• MDL: MFCD21608400
• CID: 312456
• PubChem ID: 67758

1,1,3,3-tetrafluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,3,3-tetrafluoro-
• 1,1,2,2-Tetrafluoraceton
• 1,1,2,2-Tetrafluor-aceton
• 1,1,3,3-Tetrafluor-aceton
• 1,1,3,3-tetrafluoroacetone
• 1,1,3,3-tetrafluoro-acetone
• 1,1,3,3-tetrafluoropropan-2-one
• 1,1,3,3-tetrafluoro-propan-2-one
• Bis(difluoromethyl) ketone
• difluoromethyl ketone
• sym-Tetrafluoroacetone
• EINECS 206-635-1
• 1,3,3-Tetrafluoro-2-propanone
• SCHEMBL891416
• (CHF2)2CO
• NSC-166457
• 1,3,3-Tetrafluoroacetone
• 1,1,3,3-Tetrafluoro-2-propanone
• NS00041408
• VL8KP896BV
• 360-52-1
• UNII-VL8KP896BV
• 2-Propanone, 1,1,3,3-tetrafluoro-
• NSC 166457
• DTXSID4059889
• 2-Propanone,1,3,3-tetrafluoro-
• NSC166457

• MDL： MFCD21608400
• Inchi： InChI=1S/C3H2F4O/c4-2(5)1(8)3(6)7/h2-3H
• InChI Key： QAPXLUZMMFIIBI-UHFFFAOYSA-N
• SMILES： FC(F)C(=O)C(F)F

Computed Properties

• Exact Mass: 130.00416
• Monoisotopic Mass: 130.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1,3,3-tetrafluoropropan-2-one

Comprehensive Overview of 1,1,3,3-Tetrafluoropropan-2-one (CAS No. 360-52-1): Properties, Applications, and Industry Relevance

1,1,3,3-Tetrafluoropropan-2-one (CAS No. 360-52-1), a fluorinated ketone, has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to by its systematic name or the shorthand TFP, is characterized by its molecular formula C3H2F4O. The presence of four fluorine atoms in its structure imparts exceptional stability and reactivity, making it a valuable intermediate in organic synthesis and industrial processes.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials has propelled research into 1,1,3,3-tetrafluoropropan-2-one. Its ability to act as a building block for complex molecules aligns with the trend toward sustainable and efficient chemical synthesis. Researchers and manufacturers frequently search for "synthesis methods for TFP" or "applications of fluorinated ketones," reflecting the compound's relevance in modern chemistry.

One of the standout features of CAS No. 360-52-1 is its role in the development of green chemistry solutions. As industries strive to reduce environmental impact, 1,1,3,3-tetrafluoropropan-2-one offers advantages such as lower toxicity and higher selectivity compared to traditional solvents. This aligns with the increasing popularity of searches like "eco-friendly fluorinated solvents" and "sustainable chemical alternatives."

In the pharmaceutical sector, TFP is utilized as a precursor for the synthesis of bioactive molecules. Its fluorine atoms enhance the metabolic stability and bioavailability of drug candidates, addressing common challenges in drug development. Queries such as "fluorinated ketones in drug design" and "CAS 360-52-1 pharmaceutical uses" highlight the compound's importance in this field.

The material science industry also benefits from 1,1,3,3-tetrafluoropropan-2-one, particularly in the production of high-performance polymers and coatings. Its incorporation into polymer chains improves resistance to heat, chemicals, and UV radiation, making it ideal for applications in electronics and aerospace. Searches for "fluorinated polymers" and "advanced material additives" often lead to discussions about this compound.

Analytical studies of CAS No. 360-52-1 reveal its compatibility with various spectroscopic techniques, including NMR and IR spectroscopy. These methods are crucial for quality control and research, as evidenced by frequent searches for "characterization of fluorinated ketones." The compound's distinct spectral signatures facilitate its identification and purity assessment.

Looking ahead, the potential of 1,1,3,3-tetrafluoropropan-2-one in emerging technologies such as battery electrolytes and carbon capture systems is under exploration. These applications align with global trends toward energy storage and climate change mitigation, driving interest in "fluorinated compounds for energy applications."

In summary, 1,1,3,3-Tetrafluoropropan-2-one (CAS No. 360-52-1) is a multifaceted compound with broad utility across industries. Its chemical robustness, environmental benefits, and adaptability to cutting-edge technologies ensure its continued relevance in scientific and industrial advancements.